2-{[6-(Difluoromethyl)pyrimidin-4-yl](methyl)amino}acetic acid
Overview
Description
2-{[6-(Difluoromethyl)pyrimidin-4-yl](methyl)amino}acetic acid is a useful research compound. Its molecular formula is C8H9F2N3O2 and its molecular weight is 217.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Derivative Formation
2-{6-(Difluoromethyl)pyrimidin-4-ylamino}acetic acid and its derivatives are key intermediates in the synthesis of various heterocyclic compounds. These compounds are synthesized through reactions involving pyrimidin-4-ylhydrazines and orthoesters, leading to s-triazolo[4,3-c]pyrimidines and their derivatives. These reactions, including isomerizations and rearrangements, demonstrate the compound's utility in creating complex heterocyclic systems crucial for pharmaceutical development and materials science (Brown & Nagamatsu, 1978).
Antimicrobial Activity
Derivatives of 2-{6-(Difluoromethyl)pyrimidin-4-ylamino}acetic acid have been investigated for their potential antimicrobial properties. Compounds synthesized from this chemical framework have shown promising in vitro antimicrobial activities, indicating their potential application in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).
Herbicide Development
In agricultural research, pyrimidinyl derivatives, including those related to 2-{6-(Difluoromethyl)pyrimidin-4-ylamino}acetic acid, are explored for their herbicidal properties. Studies focusing on the design and synthesis of pyrimidinylthiobenzoates highlight the compound's role in inhibiting essential plant biosynthesis pathways, such as the acetohydroxyacid synthase (AHAS) enzyme system. This research provides insights into creating more effective and selective herbicides (He et al., 2007).
Cancer Research
Research into pyrimidine derivatives also extends into the field of cancer, where compounds synthesized from 2-{6-(Difluoromethyl)pyrimidin-4-ylamino}acetic acid are evaluated for their antitumor activities. These studies aim to identify compounds that can inhibit key enzymes involved in cancer cell proliferation, offering potential pathways for developing new anticancer therapies (Liu et al., 2016).
Mechanism of Action
Target of Action
Pyrimidine derivatives, which this compound is a part of, have been known to inhibit protein kinases . Protein kinases are essential enzymes for controlling cell growth, differentiation, migration, and metabolism .
Mode of Action
It is known that pyrimidine derivatives exert their anticancer potential through different action mechanisms . One of these mechanisms is inhibiting protein kinases .
Biochemical Pathways
Protein kinases, which are inhibited by pyrimidine derivatives, are responsible for cellular signaling processes such as cell growth regulation, differentiation, migration, and metabolism .
Pharmacokinetics
The degree of lipophilicity of a drug, which is its affinity for a lipid environment, allows it to diffuse easily into cells .
Result of Action
Pyrimidine derivatives have shown promising anticancer activity .
Properties
IUPAC Name |
2-[[6-(difluoromethyl)pyrimidin-4-yl]-methylamino]acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2N3O2/c1-13(3-7(14)15)6-2-5(8(9)10)11-4-12-6/h2,4,8H,3H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVVJRDNBRSBVGV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(=O)O)C1=NC=NC(=C1)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.